Cas no 16634-82-5 (2-chloro-N-(4-methylphenyl)acetamide)

2-chloro-N-(4-methylphenyl)acetamide structure
16634-82-5 structure
Product Name:2-chloro-N-(4-methylphenyl)acetamide
CAS No:16634-82-5
MF:C9H10ClNO
MW:183.634801387787
MDL:MFCD00018910
CID:172283
PubChem ID:27967
Update Time:2025-04-19

2-chloro-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(p-tolyl)acetamide
    • 2-Chloro-N-(4-methylphenyl)acetamide
    • Acetamide,2-chloro-N-(4-methylphenyl)-
    • N-(CHLOROACETYL)-4-METHYLANILINE
    • 2-Chloro-N-P-Tolyl-Acetamide
    • 2-Chloro-P-Acetotoluidine
    • AKOS B015627
    • AKOS BC-3032
    • ART-CHEM-BB B015627
    • N-(2-chloro-4-methylphenyl)acetamide
    • WLN: G1VMR D1
    • WLN: GR C1 FMV1
    • CHEMBRDG-BB 3015627
    • N-(p-Tolyl)-alpha-chloro
    • 2-chloro-4-acetotoluidine
    • 2-CHLORO-P-ACETOTOLUIDIDE
    • AKOS BBS-00003959
    • DTXSID9075113
    • BRN 0638223
    • 2-Chloroaceto-p-toluidide
    • AC-18518
    • Z56862730
    • 2-Chloro-4'-methylacetanilide
    • BB 0217603
    • N-(p-Tolyl)-.alpha.-chloroacetamide
    • 2-Chloro-4-acetotoluidide
    • NS00020754
    • EC 435-170-9
    • p-ACETOTOLUIDIDE, 2-CHLORO-
    • Acetamide, 2-chloro-N-(4-methylphenyl)-
    • CHEMBL3334594
    • NSC8372
    • MFCD00018910
    • AI3-23536
    • SCHEMBL916728
    • N-(p-tolyl) chloro-acetamide
    • 4-Methyl-alpha-chloroacetanilide
    • 4-Methyl-.alpha.-chloroacetanilide
    • NSC-8372
    • J-509094
    • N-(4-methylphenyl)-2-chloroacetamide
    • 2-CHLORO-N~1~-(4-METHYLPHENYL)ACETAMIDE
    • NSC 8372
    • 16634-82-5
    • p-Methylchloroacetanilide
    • F1791-1516
    • EN300-01594
    • JS-198C
    • FT-0637388
    • AKOS000265715
    • F78813
    • p-Toluene chloromethylamide
    • Acetamide, 2-chloro-N-(p-tolyl)-
    • N-(p-Tolyl)-alpha-chloroacetamide
    • N-(Chloroacetyl)-p-toluidine
    • 2-Chloro-N-p-tolylacetamide
    • PD138946
    • ALBB-002258
    • STK115001
    • DB-043647
    • 2-chloro-N-(4-methylphenyl)acetamide
    • MDL: MFCD00018910
    • Inchi: 1S/C9H10ClNO/c1-7-2-4-8(5-3-7)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12)
    • InChI Key: CITIOELQTFSEGI-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 183.0452
  • Monoisotopic Mass: 183.045092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Density: 1.1611 (rough estimate)
  • Melting Point: 164-166
  • Boiling Point: 342.3°C at 760 mmHg
  • Flash Point: 160.8 °C
  • Refractive Index: 1.5330 (estimate)
  • PSA: 29.1
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-chloro-N-(4-methylphenyl)acetamide Security Information

2-chloro-N-(4-methylphenyl)acetamide Pricemore >>

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